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Compound of Interest

Compound Name: tert-Butoxycyclohexane

Cat. No.: B15481320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of tert-butoxycyclohexane, a

significant chemical compound with applications in organic synthesis. It details the compound's

nomenclature, physicochemical properties, synthesis protocols, and reactivity. The information

is intended for professionals in research, scientific, and drug development fields, presenting

quantitative data in structured tables and illustrating key processes with standardized

diagrams.

Nomenclature and Structure
The compound commonly known as cyclohexyl tert-butyl ether is systematically named (2-

methylpropan-2-yl)oxycyclohexane according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature.[1] However, it is also frequently referred to as tert-
butoxycyclohexane.[1] The structure consists of a cyclohexane ring bonded to a tert-butoxy

group via an ether linkage.

Synonyms:

tert-Butoxycyclohexane

Cyclohexyl tert-butyl ether

Physicochemical Properties
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A summary of the key physical and chemical properties of tert-butoxycyclohexane is

presented below. This data is essential for its handling, application in reactions, and for

analytical purposes.

Property Value Reference

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [1]

CAS Number 25246-83-7 [1]

IUPAC Name
(2-methylpropan-2-

yl)oxycyclohexane
[1]

Canonical SMILES CC(C)(C)OC1CCCCC1 [1]

InChI Key
TZEUDSUHMOPLQM-

UHFFFAOYSA-N
[1]

XLogP3 2.9 [1]

Topological Polar Surface Area 9.2 Å² [1]

Heavy Atom Count 11 [1]

Synthesis Protocols
The synthesis of tert-butyl ethers, including tert-butoxycyclohexane, is a fundamental process

in organic chemistry, often used for protecting alcohol groups. A general and efficient method

involves the reaction of an alcohol with tert-butyl bromide.

General Williamson Ether Synthesis
The Williamson ether synthesis is a widely used method for preparing ethers. In the context of

tert-butoxycyclohexane, this would involve the reaction of a cyclohexoxide salt with a tert-

butyl halide. However, due to the sterically hindered nature of the tert-butyl group, elimination

reactions can be a significant competing pathway.

Synthesis from an Alcohol using tert-Butyl Bromide
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A reliable method for the synthesis of tert-butyl ethers from alcohols under solvent-free

conditions has been developed.[2] This protocol offers good to excellent yields and avoids the

need for critical reaction conditions.

Experimental Protocol:

Reactants: To a mixture of the parent alcohol (e.g., cyclohexanol, 10 mmol) and basic lead

carbonate (1 mmol) in a two-necked, 50-mL, round-bottomed flask, add tert-butyl bromide

(20 mmol) dropwise at 0°C.

Reaction: The mixture is stirred and heated in an oil bath at approximately 40°C for 1 to 2.5

hours.

Work-up: Upon completion, ethyl acetate (2 x 10 mL) is added, and the mixture is stirred and

then filtered.

Purification: The filtrate is washed with 10% NaOH solution followed by a saturated brine

solution. The organic layer is then dried over anhydrous Na₂SO₄ and concentrated using a

rotary evaporator to yield the pure tert-butyl ether.[2]

Key Reactions and Applications
Ethers are generally stable compounds, making them useful as protecting groups in organic

synthesis. The tert-butyl ether group, in particular, is stable under strongly basic conditions.

Cleavage of Ethers
The ether linkage in tert-butoxycyclohexane can be cleaved under acidic conditions.[3] This

reaction typically proceeds via an SN1 mechanism due to the formation of a stable tertiary

carbocation from the tert-butyl group.

Reaction Pathway for Acid-Catalyzed Cleavage:

The following diagram illustrates the general mechanism for the acid-catalyzed cleavage of a

tert-butyl ether.
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tert-Butoxycyclohexane + H-X Protonated Ether
(Oxonium Ion)

Protonation of Ether Oxygen
Carbocation Intermediate

(tert-butyl cation)
+ Cyclohexanol

Loss of Cyclohexanol (Leaving Group) tert-Butyl Halide + CyclohexanolNucleophilic Attack by X⁻

Click to download full resolution via product page

Acid-catalyzed cleavage of tert-butoxycyclohexane.

Role as a Protecting Group
The stability of the tert-butyl ether group in basic media makes it an effective protecting group

for alcohols during reactions that are carried out under basic conditions. The group can be

readily removed later with acid.

Experimental Workflow for Protection/Deprotection:

The logical workflow for using a tert-butyl ether as a protecting group is shown below.
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Cyclohexanol
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(tert-butylation)

+ tert-butyl bromide

tert-Butoxycyclohexane
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(Acid Treatment)
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- isobutylene
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Workflow for alcohol protection using a tert-butyl ether group.

Safety and Handling
While specific hazard information for tert-butoxycyclohexane is not detailed, related

compounds such as tert-butylcyclohexane are classified as flammable liquids and vapors.[4]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
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such as safety goggles, gloves, and a lab coat, should be followed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
tert-Butoxycyclohexane is a valuable compound in the field of organic chemistry, primarily

utilized for its properties as a stable and selectively cleavable protecting group for alcohols. A

thorough understanding of its properties, synthesis, and reactivity is crucial for its effective

application in complex molecule synthesis, including in the development of new pharmaceutical

agents. The protocols and data presented in this guide offer a foundational resource for

researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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